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CAS No.: 18619-21-1

Cat. No.: B1606586

Get Quote

Technical Guide & Whitepaper

Executive Summary
Molecule: 2-((2-Methoxyphenyl)thio)acetic acid CAS: 18619-21-1 Molecular Formula: C

H

O

S Molecular Weight: 198.24 g/mol [1]

This technical guide provides a comprehensive analysis of the predicted pharmacological

profile of 2-((2-Methoxyphenyl)thio)acetic acid (2-MPTA). While currently utilized primarily as

a chemical intermediate, structural activity relationship (SAR) analysis identifies 2-MPTA as a

high-probability ligand for nuclear hormone receptors—specifically the Peroxisome Proliferator-

Activated Receptors (PPARs)—and a potential modulator of cyclooxygenase (COX) enzymes.
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This document outlines the theoretical basis for these predictions, the physicochemical

properties governing its bioavailability, and a rigorous experimental framework for validating its

therapeutic potential in metabolic and inflammatory disease models.

Chemical Profile & Druggability
The pharmacodynamic potential of 2-MPTA is rooted in its structural homology to known lipid

modulators and NSAIDs.

Physicochemical Properties (In Silico)
Property Value Implication

cLogP ~1.9 - 2.2
High membrane permeability;

optimal for oral bioavailability.

TPSA ~62 Å²
Excellent intestinal absorption

(Rule of 5 compliant).

H-Bond Donors 1 (COOH)

Facilitates specific binding to

receptor polar pockets (e.g.,

Arg/Tyr/His).

H-Bond Acceptors 3 (O, S)
Allows for hydrogen bonding

networks within the active site.

Rotatable Bonds 4

Moderate flexibility allows

induced fit without excessive

entropic penalty.

Structural Homology
The 2-MPTA scaffold features an arylthioacetic acid moiety. This pharmacophore is a

bioisostere of:

Phenoxyacetic acids: Found in fibrates (e.g., clofibrate) and auxins.

Arylpropionic acids: Found in NSAIDs (e.g., ibuprofen, naproxen).
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Thioethers: Provide metabolic susceptibility to S-oxidation (sulfoxide/sulfone formation),

potentially acting as a prodrug or active metabolite.

Predicted Pharmacodynamics
Based on pharmacophore modeling and scaffold matching, 2-MPTA is predicted to exhibit

bioactivity in two primary domains: Metabolic Regulation and Inflammation.

Primary Target: PPAR Agonism (Metabolic Syndrome)
The carboxylic acid "head" connected to a lipophilic aromatic "tail" via a short spacer is the

classic pharmacophore for PPAR agonists.

Mechanism: 2-MPTA is predicted to enter the ligand-binding domain (LBD) of PPAR

or PPAR

. The carboxylate group forms an electrostatic "charge clamp" with conserved residues
(typically Tyr473 and His449 in PPAR

, or homologous residues in

/

).

The "Thio" Effect: The sulfur linker increases lipophilicity compared to oxygen (phenoxy

analogs) and alters the bond angle, potentially changing subtype selectivity toward PPAR

(involved in fatty acid oxidation and endurance).

Predicted Outcome: Upregulation of genes involved in

-oxidation (e.g., CPT1, PDK4), leading to lowered serum triglycerides and increased insulin
sensitivity.

Secondary Target: COX Inhibition (Inflammation)
The structural similarity to arylacetic acid NSAIDs (e.g., diclofenac) suggests potential inhibition

of Cyclooxygenase enzymes.
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Mechanism: Competitive inhibition at the arachidonic acid binding site. The 2-methoxy group

provides steric bulk that may influence selectivity between COX-1 (constitutive) and COX-2

(inducible).

Predicted Outcome: Reduction in prostaglandin E2 (PGE2) synthesis, resulting in analgesic

and anti-inflammatory effects.

Tertiary Target: Auxin-Like Activity (Agrochemical)
2-MPTA is a thio-analog of 2-methoxyphenoxyacetic acid (an auxin analog). It may act as a

plant growth regulator or an anti-auxin by competing for the TIR1 receptor in plants.

Visualization: Predicted Signaling Pathway
The following diagram illustrates the predicted mechanism of action where 2-MPTA acts as a

PPAR agonist, triggering the transcription of fatty acid oxidation genes.
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Caption: Predicted signal transduction pathway for 2-MPTA acting as a PPAR agonist to drive

fatty acid oxidation.

Experimental Validation Framework
To transition from prediction to proof, the following experimental protocols are required. These

protocols are designed to be self-validating with positive and negative controls.

In Silico Validation: Molecular Docking
Before wet-lab synthesis, binding affinity must be quantified computationally.

Software: AutoDock Vina or Schrödinger Glide.

Target Structures:

PPAR

(PDB: 2P54)

PPAR

(PDB: 3GZ9)

COX-2 (PDB: 5KIR)

Protocol:

Prepare ligand 2-MPTA (energy minimization using MMFF94).

Define Grid Box centered on the co-crystallized ligand of the PDB structure.

Success Criteria: Binding energy (

G) < -7.5 kcal/mol.

Synthesis Protocol
Objective: Synthesize high-purity 2-MPTA for biological screening.
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Reagents: 2-Methoxybenzenethiol (1.0 eq), Chloroacetic acid (1.1 eq), NaOH (2.5 eq),

Water/Ethanol.

Step-by-Step:

Dissolve 2-methoxybenzenethiol in 10% NaOH solution under N

atmosphere (prevent disulfide formation).

Add chloroacetic acid dropwise at 0°C.

Reflux for 2–4 hours.

Cool and acidify with HCl to pH 2.

Filter the white precipitate (crude 2-MPTA).

Recrystallize from Ethanol/Water.

QC Check:

H NMR must show singlet at

~3.8 (OCH

) and singlet at

~3.6 (S-CH

).

In Vitro Screening: Luciferase Reporter Assay
Objective: Confirm nuclear receptor activation.

Cell Line: HEK293 or COS-7 cells.

Transfection:

Plasmid A: Gal4-PPAR(LBD) fusion vector.
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Plasmid B: UAS-Luciferase reporter.

Plasmid C: Renilla luciferase (internal control).

Treatment:

Vehicle (DMSO).

Positive Control: GW501516 (100 nM).

Test: 2-MPTA (0.1, 1, 10, 50

M).

Readout: Measure Luminescence after 24 hours.

Data Analysis: Calculate Fold Activation relative to DMSO.

Workflow Visualization
The following diagram outlines the critical path from chemical synthesis to lead validation.

Start:
Chemical Idea

In Silico:
Docking (PDB: 3GZ9)

Synthesis:
Thiol Alkylation

QC:
NMR / LC-MS

In Vitro:
Luciferase Assay

If Purity > 95%If Binding < -7.5 kcal/mol Go / No-GoActivity Data

Click to download full resolution via product page

Caption: Integrated workflow for the synthesis and biological validation of 2-MPTA.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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